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Introduction

The NuA4/TIP60 complex is a highly conserved histone acetyltransferase (HAT) complex
essential for the regulation of gene expression, DNA repair, and cell cycle control. Its catalytic
subunit, KAT5 (also known as TIP60), acetylates histones H4 and H2A, as well as the histone
variant H2AZ, thereby modulating chromatin structure and function. Within this intricate
molecular machinery, Bromodomain-containing protein 8 (BRD8) serves as a critical subunit,
acting as a reader of acetylated histones and playing a multifaceted role in the complex's
recruitment and activity. This technical guide provides an in-depth exploration of the function of
BRDS in relation to the NuA4/TIP60 complex, presenting key quantitative data, detailed
experimental protocols, and visual representations of the associated molecular pathways and
workflows.

Data Presentation
Quantitative Analysis of BRD8 Interactions and Function

The following tables summarize key quantitative data from studies investigating the interactions
and functional consequences of BRD8 within and independent of the NuA4/TIP60 complex.
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Interaction Method Affinity/Stoichiometry  Reference

BRD8 with small
molecule inhibitor AlphaScreen IC50 =85 nM [1]
(DNO01)

BRD8 with small
molecule inhibitor BromoScan Kd =32 nM [2]
(DNO02)

Binds to unacetylated

H2AZ; binding is
BRD8 with Histone

In vitro pull-down substantially [3]
H2AZ
decreased by H2AZ
acetylation.
) ) Specific interaction
BRD8 with Histone H4  NanoBRET [4]

detected.

Table 1: Quantitative analysis of BRD8 interactions. This table provides a summary of the
measured binding affinities and interactions of BRD8 with small molecule inhibitors and histone

substrates.
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Experiment Cell Lines Key Findings Reference

590 genes down-
HCT116, SW480 regulated, 460 genes [4]

up-regulated.

RNA-seq after BRD8

knockdown

643 genes down-

RNA-seq after TIP60
HCT116, SW480 regulated, 527 genes [4]

knockdown

up-regulated.

169 genes commonly
Overlap of down-regulated by

HCT116, SW480 [4]

downregulated genes BRD8 and TIP60

knockdown.

~7.0% of BRD8 peaks
ChlIP-seq for BRD8 Glioblastoma cells are located at [3]

promoters.

~27.9% of H2AZ-
ChiP-seq for H2AZ Glioblastoma cells bound regions are at [3]

promoters.

Table 2: Summary of quantitative data from functional genomics studies. This table outlines the
results from RNA-sequencing and Chromatin Immunoprecipitation sequencing experiments,
highlighting the number of genes affected by BRD8 and TIP60 depletion and the genomic
distribution of BRDS8.

Signaling Pathways and Logical Relationships

The following diagrams, generated using the DOT language, illustrate the key signaling
pathways and experimental workflows related to the function of BRD8 within the NuA4/TIP60
complex.
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BRDS8 in NuA4/TIP60-Mediated Transcriptional Regulation
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Caption: BRDS8 recognizes acetylated histones, recruiting the NuA4/TIP60 complex to regulate
transcription.
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TIP60-Independent Function of BRD8 in Cell Cycle Progression
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. researchgate.net [researchgate.net]

2. biorxiv.org [biorxiv.org]

3. BRD8 maintains glioblastoma by epigenetic reprogramming of the p53 network - PMC
[pmc.ncbi.nlm.nih.gov]

e 4. Bromodomain protein BRD8 regulates cell cycle progression in colorectal cancer cells
through a TIP60-independent regulation of the pre-RC complex - PMC
[pmc.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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